4-(2-N,N-Dimethylsulfamoylphenyl)-2-hydroxybenzoic acid, 95%

• IUPAC Name: 4-[2-(dimethylsulfamoyl)phenyl]-2-hydroxybenzoic acid
• InChI: InChI=1S/C15H15NO5S/c1-16(2)22(20,21)14-6-4-3-5-11(14)10-7-8-12(15(18)19)13(17)9-10/h3-9,17H,1-2H3,(H,18,19)
• InChI Key: AFARNCOIJLFPMS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=CC=C1C2=CC(=C(C=C2)C(=O)O)O
• Molecular Formula: C15H15NO5S
• Molecular Weight: 321.3 g/mol

Description

4-(2-N,N-Dimethylsulfamoylphenyl)-2-hydroxybenzoic acid (4-DMSP-2HBA) is a synthetic compound that has been studied for its potential applications in medicinal and biological research. It is a derivative of benzoic acid and is characterized by its hydrophilic and lipophilic properties. 4-DMSP-2HBA has been shown to have a variety of biochemical and physiological effects, and its potential applications range from drug development to laboratory experiments.

Scientific Research Applications

4-(2-N,N-Dimethylsulfamoylphenyl)-2-hydroxybenzoic acid, 95% has been studied for its potential applications in medicinal and biological research. It has been used in studies of drug delivery, drug metabolism, and drug transport. It has also been used to investigate the interaction of drugs with cellular membranes. Additionally, it has been used to study the effects of drugs on enzymes and other proteins. Furthermore, 4-(2-N,N-Dimethylsulfamoylphenyl)-2-hydroxybenzoic acid, 95% has been used in the study of drug-receptor interactions and the pharmacokinetics of drugs.

Mechanism of Action

The mechanism of action of 4-(2-N,N-Dimethylsulfamoylphenyl)-2-hydroxybenzoic acid, 95% is not well understood. However, it is believed that the compound interacts with cellular membranes, allowing it to act as a drug transporter. It is also thought to act as an enzyme inhibitor, as well as a drug metabolite. Additionally, 4-(2-N,N-Dimethylsulfamoylphenyl)-2-hydroxybenzoic acid, 95% is believed to interact with drug receptors, allowing it to modulate the pharmacokinetics of drugs.
Biochemical and Physiological Effects
4-(2-N,N-Dimethylsulfamoylphenyl)-2-hydroxybenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, such as cytochrome P450 and other drug-metabolizing enzymes. It has also been shown to modulate the pharmacokinetics of drugs, allowing for increased absorption and bioavailability. Additionally, 4-(2-N,N-Dimethylsulfamoylphenyl)-2-hydroxybenzoic acid, 95% has been shown to interact with drug receptors, allowing for increased drug efficacy.

Advantages and Limitations for Lab Experiments

4-(2-N,N-Dimethylsulfamoylphenyl)-2-hydroxybenzoic acid, 95% has several advantages for laboratory experiments. It is relatively easy to synthesize, and the reaction yields 4-(2-N,N-Dimethylsulfamoylphenyl)-2-hydroxybenzoic acid, 95% in high purity. Additionally, it has a wide range of applications in medicinal and biological research, making it a valuable tool for researchers. However, there are also some limitations to the use of 4-(2-N,N-Dimethylsulfamoylphenyl)-2-hydroxybenzoic acid, 95% in laboratory experiments. For example, the exact mechanism of action of 4-(2-N,N-Dimethylsulfamoylphenyl)-2-hydroxybenzoic acid, 95% is not well understood, making it difficult to predict its effects. Additionally, the compound is relatively expensive, making it difficult to use in large-scale experiments.

Future Directions

There are several potential future directions for 4-(2-N,N-Dimethylsulfamoylphenyl)-2-hydroxybenzoic acid, 95%. First, further research is needed to better understand the mechanism of action of 4-(2-N,N-Dimethylsulfamoylphenyl)-2-hydroxybenzoic acid, 95% and its effects on drug metabolism and drug-receptor interactions. Additionally, research is needed to explore the potential applications of 4-(2-N,N-Dimethylsulfamoylphenyl)-2-hydroxybenzoic acid, 95% in drug development and drug delivery. Finally, research is needed to improve the synthesis method for 4-(2-N,N-Dimethylsulfamoylphenyl)-2-hydroxybenzoic acid, 95% and to develop more cost-effective methods for large-scale production.

Synthesis Methods

4-(2-N,N-Dimethylsulfamoylphenyl)-2-hydroxybenzoic acid, 95% is synthesized from benzoic acid, dimethyl sulfoxide (DMSO), and dimethyl sulfonium methylide (DMSM). First, the benzoic acid is reacted with DMSO in the presence of a base catalyst to form 4-hydroxybenzoic acid. This is then reacted with DMSM in the presence of a base catalyst to form 4-(2-N,N-Dimethylsulfamoylphenyl)-2-hydroxybenzoic acid, 95%. The reaction is carried out in an inert atmosphere and is typically carried out at temperatures between 50°C and 100°C. The reaction yields 4-(2-N,N-Dimethylsulfamoylphenyl)-2-hydroxybenzoic acid, 95% in high purity and is suitable for use in various scientific applications.